Cas no 921570-00-5 (2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide)

• Product name: 2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide
• CAS No: 921570-00-5
• MF: C₁₆H₁₈BrN₃O₂S
• MW: 396.302021503448
• CID: 6304974
• PubChem ID: 18571064

2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide
• N-allyl-2-(2-((4-bromobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• F2258-0456
• 2-[2-[(4-bromophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-prop-2-enylacetamide
• AKOS004975482
• 2-(2-{[(4-bromophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide
• 921570-00-5

• Inchi： 1S/C16H18BrN3O2S/c1-2-7-18-15(22)9-20-14(10-21)8-19-16(20)23-11-12-3-5-13(17)6-4-12/h2-6,8,21H,1,7,9-11H2,(H,18,22)
• InChI Key： IQVUCUBAXNPATF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NC=C(CO)N1CC(NCC=C)=O

Computed Properties

• Exact Mass: 395.03031g/mol
• Monoisotopic Mass: 395.03031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų
• XLogP3: 2.3

Additional information on 2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide

2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide: A Comprehensive Overview

2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide (CAS No. 921570-00-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings associated with this compound.

The molecular structure of 2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide is intricate and consists of several functional groups that contribute to its chemical and biological properties. The compound features a bromophenyl group, a methylsulfanyl group, a hydroxymethyl group, and an acetamide moiety. These functional groups are strategically positioned within the imidazole ring, which is a common heterocyclic structure found in many biologically active compounds.

The synthesis of 2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 4-bromobenzyl mercaptan with an appropriate imidazole derivative, followed by the introduction of the hydroxymethyl and acetamide functionalities. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of microwave-assisted synthesis and catalysts that enhance reaction rates while minimizing byproducts.

In terms of biological activity, 2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The pharmacological profile of 2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide has been extensively studied in both in vitro and in vivo models. In vitro studies have revealed its ability to modulate cellular signaling pathways and induce apoptosis in cancer cells. In vivo studies have further confirmed its efficacy in animal models of cancer and inflammation. These findings have paved the way for further clinical investigations to evaluate its therapeutic potential.

Recent research has also focused on understanding the mechanism of action of 2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide. Studies using advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into how the compound interacts with its target proteins at the molecular level. These insights are crucial for optimizing the compound's structure to enhance its potency and selectivity.

In addition to its therapeutic applications, 2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide has also been explored for its potential use as a research tool. Its unique structural features make it a valuable probe for studying protein-protein interactions and signaling pathways in cellular systems. Researchers have utilized this compound to gain a deeper understanding of complex biological processes and to identify new therapeutic targets.

The safety profile of 2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(prop-2-en-1-yl)acetamide is another important aspect that has been investigated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully assess its long-term safety and potential side effects.

In conclusion, 2-(2-{(4-bromophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-y l)-N -(prop - 2 - en - 1 - yl ) acet amide (CAS No. 9 2 1 570 - 00 - 5 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities, makes it an exciting area of study for researchers aiming to develop new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.